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Compound of Interest

Compound Name: Taxifolin

Cat. No.: B600725 Get Quote

This guide provides essential safety and logistical information for the handling of Taxifolin in a

laboratory setting. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
While Taxifolin is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is essential.[1][2] The following personal protective equipment should be worn

when handling Taxifolin, particularly in its powdered form, to minimize exposure.
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PPE Category Recommended Equipment

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[3]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber)

tested according to EN 374.[2]

Body Protection

A laboratory coat or gown. For tasks with a

potential for splashing, a cuffed gown that is

resistant to permeability by hazardous drugs

should be worn.[4]

Respiratory Protection

For operations that may generate dust, a

particulate filter respirator (e.g., P1 filter for at

least 80% of airborne particles) is necessary.

Use in a well-ventilated area or under a fume

hood.

Operational Plan for Handling Taxifolin
This section outlines a step-by-step procedure for the safe handling of Taxifolin from receipt to

disposal.

2.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from direct sunlight and

sources of ignition.

Recommended storage temperatures for Taxifolin powder are -20°C for long-term storage

(up to 3 years) and 4°C for shorter-term storage (up to 2 years).

2.2. Preparation and Handling

Engineering Controls: All handling of Taxifolin powder should be conducted in a well-

ventilated area, preferably within a laboratory fume hood to avoid dust formation and

inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=24635
https://www.carlroth.com/medias/SDB-4464-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQ2NTl8YXBwbGljYXRpb24vcGRmfGFEQTFMMmczTWk4NU1UZ3hOemczTmpnME9EazBMMU5FUWw4ME5EWTBYMGRDWDBWT0xuQmtaZ3xmZmNmMWE5NmQ1YmQ0MjA2NjA0MTk1M2EwMmExN2JkM2ZlYmZhZDA1MDFlM2U4YmE4Y2Y3Zjk1ZWIxMWY1Yzg4
https://www.safety.duke.edu/sites/default/files/V-HazardousDrugs.pdf
https://www.benchchem.com/product/b600725?utm_src=pdf-body
https://www.benchchem.com/product/b600725?utm_src=pdf-body
https://www.benchchem.com/product/b600725?utm_src=pdf-body
https://www.benchchem.com/product/b600725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: When weighing the powder, do so carefully to minimize the generation of airborne

dust.

Solution Preparation: For dissolving Taxifolin, particularly in solvents like DMSO, it is

recommended to do this within a fume hood. For aqueous solutions, Taxifolin is sparingly

soluble. It can be first dissolved in a minimal amount of a suitable organic solvent like DMSO

and then diluted with the aqueous buffer.

2.3. Accidental Release Measures

Spill Cleanup: In the event of a spill, avoid generating dust.

For solid spills, mechanically take up the material (e.g., sweep or vacuum) and place it in a

suitable, labeled container for disposal.

For liquid spills, absorb the solution with an inert material such as diatomite or universal

binders.

Ventilation: Ensure adequate ventilation in the area of the spill.

Personal Protection: Wear full personal protective equipment during cleanup.

Emergency Procedures
In case of exposure to Taxifolin, follow these first aid measures immediately.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention if symptoms persist.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and plenty of

water. Seek medical advice if irritation develops.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan
Dispose of Taxifolin and any contaminated materials in accordance with local, state, and

federal regulations.

Unused Product: Unused Taxifolin should be disposed of as chemical waste. It may be

possible to incinerate the product in a licensed facility equipped with an afterburner and

scrubber.

Contaminated Materials: Any materials that have come into contact with Taxifolin, such as

pipette tips, gloves, and empty containers, should be considered contaminated.

If mixed with hazardous solvents, the entire mixture must be treated as hazardous waste

and collected in a designated, labeled container.

Non-hazardous waste (e.g., dilute aqueous solutions) can be segregated into a

designated non-hazardous chemical waste container.
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Packaging: Dispose of contaminated packaging in the same manner as the substance itself.

Experimental Workflow and Data
While detailed experimental protocols are beyond the scope of this safety guide, a general

workflow for handling Taxifolin in a research context is visualized below. Researchers should

consult specific scientific literature for detailed methodologies related to their experiments.
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Caption: Workflow for the safe handling of Taxifolin in a laboratory setting.
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Quantitative Data Summary

Property Value

Molecular Formula C₁₅H₁₂O₇

Molecular Weight 304.25 g/mol

Appearance Light yellow or off-white fine powder

Melting Point 230 - 240 °C

Storage Temperature
Powder: -20°C (3 years), 4°C (2 years). In

solvent: -80°C (6 months), -20°C (1 month).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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